Cas no 2138821-65-3 (1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine
• CAS No: 2138821-65-3
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6089527
• PubChem ID: 165784309
• Update Time: 2025-07-22

1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine
• 2138821-65-3
• EN300-1112939

• Inchi： 1S/C10H15N3/c1-3-4-5-6-7-13-8-10(11)9(2)12-13/h3-5,8H,1,6-7,11H2,2H3/b5-4+
• InChI Key： UPROWWBBNMBTSB-SNAWJCMRSA-N
• SMILES： N1(C=C(C(C)=N1)N)CC/C=C/C=C

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine

Introduction to 1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine (CAS No. 2138821-65-3)

1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138821-65-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a conjugated hexadiene moiety linked to a pyrazole ring, making it a versatile scaffold for designing molecules with potential biological activity. The structural motif of this compound combines the reactivity of alkenes with the electronic properties of the pyrazole ring, which has been extensively studied for its role in medicinal chemistry.

The compound’s structure consists of a hexa-3,5-dien-1-yl substituent attached to a methyl-substituted pyrazole core at the 3-position. The pyrazole ring is known for its ability to participate in hydrogen bonding and metal coordination, which are critical interactions in many biological processes. The presence of the conjugated diene system enhances the molecule’s ability to interact with aromatic or heteroaromatic residues in proteins, potentially leading to strong binding affinities. This feature makes 1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine a promising candidate for drug discovery efforts targeting various therapeutic areas.

In recent years, there has been growing interest in using pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrazoles have been reported to exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine may modulate its interactions with biological targets, making it a valuable scaffold for structure-based drug design. Computational studies have suggested that the conjugated system can influence electronic distributions across the molecule, which may enhance its binding capabilities.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex derivatives. The alkenyl group can undergo various chemical transformations, such as cross-coupling reactions or oxidation processes, allowing chemists to modify its structure systematically. This flexibility is particularly useful in medicinal chemistry, where subtle changes in molecular architecture can significantly impact biological activity. Researchers have explored similar pyrazole derivatives in attempts to develop novel therapeutics for neurological disorders and autoimmune diseases.

The synthesis of 1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization. Key steps include the formation of the pyrazole ring via condensation reactions and subsequent functionalization of the alkene substituent. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both reaction times and byproduct formation. These improvements are crucial for large-scale production and further derivatization efforts.

Recent research has highlighted the importance of understanding the mechanistic aspects of how pyrazole derivatives interact with biological targets. For instance, studies on related compounds have shown that certain substitutions can enhance binding affinity by improving hydrophobic interactions or by facilitating hydrogen bonding networks. In the case of 1-(hexa-3,5-dien-1-yl)-3-methyl-1H-pyrazol-4-am ine, computational modeling has been used to predict how different substituents might influence its binding mode within target proteins. These insights are essential for guiding synthetic modifications aimed at improving efficacy and selectivity.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate enzyme activity or receptor binding. Pyrazole-based compounds have emerged as key players in this area due to their structural diversity and functional versatility. For example, derivatives with similar scaffolds have been investigated for their potential as kinase inhibitors or as modulators of G protein-coupled receptors (GPCRs). The unique combination of functional groups in 1-(hexa -3 ,5 -dien - 1 - yl ) - 3 -m ethyl - 1 H - p yraz ol -4 -am ine suggests it could be adapted for such applications.

In addition to its pharmaceutical potential, this compound may find applications in materials science and agrochemical research. The conjugated system can contribute to electronic properties that are useful in organic electronics or as intermediates for crop protection agents. While these applications are less explored compared to medicinal uses, they represent additional avenues for innovation based on this versatile scaffold.

The future direction of research on 1-(hexa - 3 ,5 -dien - 1 - yl ) - 3 -m ethyl - 1 H - p yraz ol -4 -am ine will likely focus on expanding its chemical space through derivatization and exploring new synthetic routes. Collaborative efforts between synthetic chemists and biologists will be crucial for translating laboratory findings into viable therapeutic candidates. As computational tools become more sophisticated, virtual screening methods will play an increasingly important role in identifying promising derivatives before experimental validation.

In conclusion, 1 -( hexa - 3 ,5 -dien - 1 - yl ) - 3 -m ethyl - 1 H - p yraz ol -4 am ine ( CAS No .21388216563) represents a structurally intriguing compound with significant potential across multiple scientific disciplines . Its unique combination of functional groups makes it an attractive scaffold for drug discovery , while its synthetic accessibility allows for extensive modifications . Continued investigation into this molecule promises to yield new insights into biological mechanisms and novel therapeutic strategies .